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Compound of Interest

Compound Name:
2-[(3-Hydroxypropyl)amino]-5-

nitrobenzonitrile

CAS No.: 906214-83-3

Cat. No.: B2519972

Get Quote

Executive Summary & Chemical Identity
2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is a semi-permanent (direct) hair dye

molecule belonging to the nitrobenzonitrile class. It functions by diffusing into the hair cuticle

without the need for oxidative activation, although it is often stable in oxidative environments.

From a dermal absorption perspective, its safety profile is governed by its molecular weight

(MW), lipophilicity (LogP), and potential for systemic bioavailability.
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Feature Target Molecule
Benchmark A: HC

Yellow No. 14

Benchmark B: HC

Yellow No. 2

IUPAC Name

2-[(3-

Hydroxypropyl)amino]

-5-nitrobenzonitrile

4-[(2-

Hydroxyethyl)amino]-3

-nitrobenzonitrile

N-(2-Hydroxyethyl)-2-

nitroaniline

CAS Number 906214-83-3 90349-40-9 4926-55-0

Structure Class
Nitrobenzonitrile

(Propyl analog)

Nitrobenzonitrile

(Ethyl analog)
Nitroaniline

Molecular Weight ~221.2 Da 207.2 Da 182.2 Da

LogP (Est.) ~1.8 - 2.1 ~1.4 1.5

Absorption Risk
Low-Moderate (Higher

lipophilicity limits flux)
Low (< 1% typically)

Moderate (Smaller

MW)

Expert Insight: The substitution of a hydroxyethyl group (in HC Yellow 14) with a hydroxypropyl

group (in the target) increases the molecular weight and lipophilicity. While higher lipophilicity

can enhance partitioning into the Stratum Corneum, the increased molecular size generally

retards diffusion through the viable epidermis, often resulting in lower systemic bioavailability

compared to smaller analogs like HC Yellow No. 2.

Experimental Protocol: The Self-Validating System
To objectively determine the absorption rate, one must employ a Static Franz Diffusion Cell

assay following OECD Test Guideline 428. This protocol is designed to be self-validating

through mass balance analysis.

A. System Setup
Membrane: Dermatomed pig ear skin (thickness: 300–400 µm) is the gold standard

surrogate for human skin.

Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4 + 5% Ethanol (or Bovine Serum

Albumin) to ensure sink conditions (solubility of dye > 10x max concentration).
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Dose Application: Finite dose methodology (10 mg/cm² or 10 µL/cm²) to mimic consumer

usage.

B. The Workflow (Step-by-Step)
Integrity Check: Measure Tritiated Water (

) flux or TEWL (Transepidermal Water Loss) to reject damaged skin membranes (

cm/h).

Application: Apply the formulation containing 2-[(3-Hydroxypropyl)amino]-5-
nitrobenzonitrile (typically 1-2% w/w).

Exposure: Incubate for 30 minutes (rinse-off simulation) or 24 hours (leave-on simulation).

Fractionation:

Wash: Collect surface excess (mimics rinsing).

Tape Stripping: Perform 15-20 strips to remove Stratum Corneum (SC). Note: The first 2

strips are considered "external" (unabsorbed).

Extraction: Heat-separate Epidermis and Dermis; extract dye using Methanol/Acetonitrile.

Quantification: HPLC-DAD or LC-MS/MS analysis of all compartments.

C. Mass Balance & Acceptance Criteria
For the experiment to be valid, the Total Recovery (Mass Balance) must fall between 85% and

115%.

Bioavailable Dose = (Receptor Fluid) + (Viable Epidermis) + (Dermis).

Absorbed Dose = Bioavailable Dose + (Tape Strips 3-20, if conservatively included).
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As specific public data for the propyl-analog is proprietary, the table below projects

performance based on the quantitative structure-activity relationship (QSAR) of the validated

benchmarks.

Projected Dermal Absorption Rates (In Vitro)
Parameter

Target: 2-[(3-

Hydroxypropyl)...]

HC Yellow No. 14

(Reference)
Interpretation

Flux (

)

Est. 0.05 - 0.15 0.11
The propyl chain likely

reduces flux slightly

due to steric bulk.

Total Absorption (%) Est. 0.2% - 0.8% 0.4% (SCCS/1454/11)

Values <1% are

typical for this class;

considered safe if

MOS > 100.

Skin Retention Moderate Low

Higher LogP implies

more retention in the

Stratum Corneum

(reservoir effect).

Receptor Fluid Trace / Below LOQ < 0.05%

Minimal systemic

breakthrough

expected.

Critical Analysis: The HC Yellow No. 14 analog demonstrates very low absorption (0.12

absorbed dose in some studies). The target molecule, being structurally heavier (+14 Da) and
more hydrophobic, is expected to show equal or lower systemic absorption rates. The primary
safety concern would not be systemic toxicity, but rather local skin sensitization, which must be
ruled out via LLNA (Local Lymph Node Assay).

Visualizing the Absorption Pathway
The following diagram illustrates the kinetic pathway of the molecule through the skin layers

and the decision logic for determining bioavailability.
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Systemic Exposure Calculation

Application (10 mg/cm²)
2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Skin Surface
(Wash Fraction)

Rinse (90-95%)

Stratum Corneum
(Tape Strips 1-20)

Partitioning (LogP driven)

Viable Epidermis & Dermis
(Metabolically Active)

Diffusion (MW limited)

Bioavailable Dose
(Toxicologically Relevant)

If < 85% Recovery
(Conservative Approach)

Receptor Fluid
(Systemic Compartment)

Clearance

Click to download full resolution via product page

Caption: Kinetic pathway of dermal absorption. Only the fractions reaching the Viable

Epidermis and Receptor Fluid are typically considered bioavailable, unless mass balance is

low.
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To cite this document: BenchChem. [Technical Comparison Guide: Dermal Absorption of 2-
[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2519972/docs#technical-comparison-guide-
dermal-absorption-of-2-3-hydroxypropyl-amino-5-nitrobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2519972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

